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Introduction

Pamufetinib (formerly TAS-115) is an orally available, multi-kinase inhibitor targeting vascular
endothelial growth factor receptors (VEGFRS), hepatocyte growth factor receptor (c-Met),
colony-stimulating factor-1 receptor (CSF-1R/FMS), and platelet-derived growth factor
receptors (PDGFRs).[1] Its mechanism of action suggests potential applications in oncology
and fibrotic diseases.[2][3][4] Emerging evidence indicates that Pamufetinib can modulate the
tumor immune microenvironment, making it a candidate for combination therapies with immune
checkpoint inhibitors.[5] Specifically, studies have shown that combination treatment with
Pamufetinib and an anti-PD-1 antibody can increase the percentage of Granzyme B-positive
CD8+ T cells while decreasing the macrophage population within the tumor microenvironment.

[5]

Flow cytometry is a powerful technique for the detailed analysis of immune cell populations,
enabling the characterization and quantification of various subsets based on the expression of
cell surface and intracellular markers.[6][7] This document provides detailed protocols for the
flow cytometry-based analysis of murine and human immune cells treated with Pamufetinib,
offering insights into its immunomodulatory effects. The protocols are designed for researchers
in immunology, oncology, and drug development investigating the impact of Pamufetinib on
the immune system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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